Cas no 1882765-76-5 (1-(2-Chloro-6-fluorophenyl)-1,3-pentanedione)

• Product Name: 1-(2-Chloro-6-fluorophenyl)-1,3-pentanedione
• CAS No: 1882765-76-5
• MF: C₁₁H₁₀ClFO₂
• MW: 228.647305965424
• CID: 6135123
• PubChem ID: 165483235
• Update Time: 2025-06-15

1-(2-Chloro-6-fluorophenyl)-1,3-pentanedione Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloro-6-fluorophenyl)-1,3-pentanedione
• EN300-1125601
• 1882765-76-5
• 1-(2-chloro-6-fluorophenyl)pentane-1,3-dione

• Inchi： 1S/C11H10ClFO2/c1-2-7(14)6-10(15)11-8(12)4-3-5-9(11)13/h3-5H,2,6H2,1H3
• InChI Key： PUSCWYQQDYPDAX-UHFFFAOYSA-N
• SMILES： C(C1=C(F)C=CC=C1Cl)(=O)CC(=O)CC

Computed Properties

• Exact Mass: 228.0353354g/mol
• Monoisotopic Mass: 228.0353354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.244±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 286.0±25.0 °C(Predicted)
• pka: 9.06±0.50(Predicted)

Additional information on 1-(2-Chloro-6-fluorophenyl)-1,3-pentanedione

Comprehensive Overview of 1-(2-Chloro-6-fluorophenyl)-1,3-pentanedione (CAS No. 1882765-76-5)

1-(2-Chloro-6-fluorophenyl)-1,3-pentanedione (CAS No. 1882765-76-5) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. This β-diketone derivative features a unique chloro-fluorophenyl substitution, which enhances its reactivity and potential applications. Researchers are increasingly exploring its role as a building block for synthesizing heterocyclic compounds, particularly in drug discovery for targeted therapies.

The structural uniqueness of 1-(2-Chloro-6-fluorophenyl)-1,3-pentanedione lies in its electron-withdrawing substituents (chloro and fluoro groups), which influence its chelation properties and stability. Recent studies highlight its utility in metal-organic frameworks (MOFs) and as a ligand in catalytic systems. With the growing demand for fluorinated compounds in medicinal chemistry—driven by their metabolic stability and bioavailability—this compound aligns with trends in precision medicine and sustainable chemistry.

From an industrial perspective, CAS No. 1882765-76-5 is often discussed in contexts like high-value intermediates and green synthesis. Laboratories prioritize its purity optimization (>98%) for reproducible results, while computational chemists model its molecular interactions to predict bioactivity. Notably, its low environmental persistence compared to non-fluorinated analogs makes it a candidate for eco-friendly formulations, addressing current concerns about chemical sustainability.

Emerging applications of 1-(2-Chloro-6-fluorophenyl)-1,3-pentanedione include its use in photodynamic therapy (PDT) research, where its light-absorbing properties are under investigation. Additionally, its potential as a cross-coupling reagent in C–H activation reactions aligns with the pharmaceutical industry’s shift toward atom-efficient methodologies. These attributes position it as a compound of interest for next-generation therapeutics and material science innovations.

For researchers sourcing CAS 1882765-76-5, key considerations include storage conditions (recommended under inert atmosphere) and handling protocols to prevent degradation. Analytical techniques like HPLC-MS and NMR spectroscopy are critical for quality verification. As the scientific community seeks alternatives to traditional reagents, this compound’s versatility underscores its relevance in modern organic synthesis and bioconjugation strategies.